N-[3-(1H-imidazol-1-yl)propyl]-3,4-dimethylbenzamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C15H19N3O/c1-12-4-5-14(10-13(12)2)15(19)17-6-3-8-18-9-7-16-11-18/h4-5,7,9-11H,3,6,8H2,1-2H3,(H,17,19)
• InChI Key: ZFRBPCDCEGSAQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCCN2C=CN=C2)C
• Molecular Formula: C15H19N3O
• DSSTOX Substance ID: DTXSID80386415
• Molecular Weight: 257.33 g/mol
• Solubility: >38.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 5694-60-0

Description

N-[3-(1H-imidazol-1-yl)propyl]-3,4-dimethylbenzamide is a chemical compound that has been extensively studied for its biochemical and physiological effects. It is commonly referred to as 'BIMU-1' and is known to have a high affinity for histamine H2 receptors.

Mechanism of Action

BIMU-1 exerts its effects by binding to histamine H2 receptors, which are found in the gastrointestinal tract, brain, and heart. By binding to these receptors, BIMU-1 can inhibit the production of stomach acid, reduce inflammation, and improve cognitive function.
Biochemical and Physiological Effects:
BIMU-1 has been shown to have a number of biochemical and physiological effects. It can reduce the production of stomach acid, which can help to alleviate the symptoms of peptic ulcers. BIMU-1 has also been shown to have anti-inflammatory effects, which can help to reduce inflammation in the gastrointestinal tract. In addition, BIMU-1 has been shown to improve cognitive function in animal models, making it a potential candidate for the treatment of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of using BIMU-1 in lab experiments is that it has a high affinity for histamine H2 receptors, making it a potent and selective agonist. However, one of the limitations of using BIMU-1 is that it has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of BIMU-1. One area of research is the potential use of BIMU-1 in the treatment of inflammatory bowel disease and peptic ulcers. Another area of research is the potential use of BIMU-1 in the treatment of schizophrenia, as it has been shown to improve cognitive function in animal models. Finally, further research is needed to understand the long-term effects of BIMU-1 and its potential use in clinical settings.

Synthesis Methods

The synthesis of BIMU-1 involves the reaction of 3,4-dimethylbenzoyl chloride with 3-(1H-imidazol-1-yl)propylamine in the presence of a base. The reaction is carried out in anhydrous conditions and the product is purified using column chromatography.

Scientific Research Applications

BIMU-1 has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory and anti-ulcer properties, making it a potential candidate for the treatment of inflammatory bowel disease and peptic ulcers. BIMU-1 has also been studied for its potential use in the treatment of schizophrenia, as it has been shown to improve cognitive function in animal models.